Cas no 151-00-8 (Propanal, 2-methyl-,oxime)

2-Methylpropanal oxime (C4H9NO) is a versatile oxime derivative of 2-methylpropanal (isobutyraldehyde), characterized by its reactive N-OH functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its oxime group enables participation in condensation, cyclization, and rearrangement reactions, making it valuable for constructing heterocyclic frameworks. The compound exhibits moderate stability under standard conditions but should be handled with care due to potential sensitivity to heat and strong oxidizing agents. Its well-defined structure and reactivity profile make it a useful building block for researchers developing novel compounds with tailored functional properties.
Propanal, 2-methyl-,oxime structure
Propanal, 2-methyl-,oxime structure
Product Name:Propanal, 2-methyl-,oxime
CAS No:151-00-8
MF:C4H9NO
MW:87.1203610897064
MDL:MFCD00013940
CID:145663
PubChem ID:5324282
Update Time:2025-11-02

Propanal, 2-methyl-,oxime Chemical and Physical Properties

Names and Identifiers

    • Propanal, 2-methyl-,oxime
    • 2-methyl-propionaldehyde oxime
    • hydroxyamidine
    • Isobutyraldehyd-oxim
    • isobutyraldoxime
    • Propanal 2-methyl oxyme
    • 2-Methylpropanal oxime
    • isobutyraldehyde oxime
    • (E)-2-methylpropanal oxime
    • (E)-isobutyraldehyde oxiMe
    • 151-00-8
    • Isobutyraldeoxime
    • ISOBUTYRALDEHYDE, OXIME
    • Isobutyraldehydeoxime
    • CHEBI:61143
    • (1E)-2-Methylpropanal oxime #
    • (E)-2-methylpropionaldehyde oxime
    • (E)-2-methylpropanal-oxime
    • AI3-07277
    • (E)-Isobutanal oxime
    • EN300-206306
    • NSC 8425
    • Q27130847
    • (E)-2-methylpropionaldoxime
    • USAF AM-8
    • MFCD00013940
    • AMY37290
    • Propyl aldoxime, 2-methyl-, anti-
    • AKOS025310547
    • 5775-73-5
    • (1E)-2-Methylpropanal oxime
    • propanal, 2-methyl-, oxime, (1E)-
    • Propanal, 2-methyl-, oxime
    • 2-Methyl-1-propanal oxime
    • 5EW54CL2K7
    • Isobutylaldoxime
    • EINECS 205-779-2
    • C03219
    • UNII-5EW54CL2K7
    • N-hydroxy-2-methylpropanimine
    • (NE)-N-(2-methylpropylidene)hydroxylamine
    • SYJPAKDNFZLSMV-HWKANZROSA-N
    • AKOS009143906
    • NSC-8425
    • CHEBI:17502
    • (E)-isobutyraldoxime
    • CS-W000111
    • 1-(hydroxyimino)-2-methylpropane
    • (1E)-2-methylpropionaldoxime
    • isobutyraldehyde (E)-oxime
    • Isobutanal oxime
    • AS-6280
    • N-(2-methylpropylidene)hydroxylamine
    • Isobutyraldoxim
    • (1E)-N-hydroxy-2-methylpropan-1-imine
    • 205-779-2
    • MDL： MFCD00013940
    • Inchi： 1S/C4H9NO/c1-4(2)3-5-6/h3-4,6H,1-2H3/b5-3+
    • InChI Key： SYJPAKDNFZLSMV-HWKANZROSA-N
    • SMILES： O/N=C/C(C)C

Computed Properties

  • Exact Mass: 87.06840
  • Monoisotopic Mass: 87.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 49.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • Density: 0.9906 (rough estimate)
  • Boiling Point: 160.97°C (rough estimate)
  • Refractive Index: 1.4900 (estimate)
  • PSA: 32.59000
  • LogP: 1.10240

Propanal, 2-methyl-,oxime Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Propanal, 2-methyl-,oxime Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T4930-5 mg
ISOBUTYRALDEHYDE OXIME
 151-00-8 98.00%
5mg
 ￥248.00 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I83800-5g
Isobutyraldehyde oxime
 151-00-8 95%
5g
 ¥738.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I83800-25g
Isobutyraldehyde oxime
 151-00-8 95%
25g
 ¥2208.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I83800-1g
Isobutyraldehyde oxime
 151-00-8 95%
1g
 ¥248.0 2023-09-07
Chemenu
CM344288-5g
Isobutyraldehyde oxime
 151-00-8 95%+
5g
 $113 2023-02-02
Chemenu
CM344288-25g
Isobutyraldehyde oxime
 151-00-8 95%+
25g
 $339 2023-02-02
Chemenu
CM344288-100g
Isobutyraldehyde oxime
 151-00-8 95%+
100g
 $929 2022-06-12
abcr
AB312477-1 g
Isobutyraldehyde oxime, 95%; .
 151-00-8 95%
1 g
 €84.50 2023-07-19
abcr
AB312477-5 g
Isobutyraldehyde oxime, 95%; .
 151-00-8 95%
5 g
 €178.00 2023-07-19
abcr
AB312477-25 g
Isobutyraldehyde oxime, 95%; .
 151-00-8 95%
25 g
 €390.50 2023-07-19

Propanal, 2-methyl-,oxime Related Literature

Related Categories

151-00-8 (Propanal, 2-methyl-,oxime) Related Products

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.